molecular formula C18H26N4O B6132194 2-[1-(4-methylbenzyl)-4-(1H-pyrazol-3-ylmethyl)-2-piperazinyl]ethanol

2-[1-(4-methylbenzyl)-4-(1H-pyrazol-3-ylmethyl)-2-piperazinyl]ethanol

Cat. No. B6132194
M. Wt: 314.4 g/mol
InChI Key: BMAGPPLQGPXMIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[1-(4-methylbenzyl)-4-(1H-pyrazol-3-ylmethyl)-2-piperazinyl]ethanol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a piperazine derivative that exhibits unique biochemical and physiological properties, which make it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 2-[1-(4-methylbenzyl)-4-(1H-pyrazol-3-ylmethyl)-2-piperazinyl]ethanol involves its binding to specific sites on target proteins. This binding can result in the activation or inhibition of the target protein, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
2-[1-(4-methylbenzyl)-4-(1H-pyrazol-3-ylmethyl)-2-piperazinyl]ethanol has been shown to exhibit various biochemical and physiological effects. These effects include the modulation of neurotransmitter release, the regulation of ion channel activity, and the inhibition of various enzymes. Additionally, this compound has been shown to exhibit anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[1-(4-methylbenzyl)-4-(1H-pyrazol-3-ylmethyl)-2-piperazinyl]ethanol in lab experiments include its potent activity against various biological targets, its ability to modulate neurotransmitter release, and its anti-inflammatory and analgesic properties. However, the limitations of using this compound include its potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

There are several future directions for the study of 2-[1-(4-methylbenzyl)-4-(1H-pyrazol-3-ylmethyl)-2-piperazinyl]ethanol. These include the investigation of its potential applications in the treatment of various diseases, such as neurological disorders and inflammatory conditions. Additionally, further studies are needed to elucidate the mechanisms of action of this compound and to identify new targets for its use in scientific research.

Synthesis Methods

The synthesis of 2-[1-(4-methylbenzyl)-4-(1H-pyrazol-3-ylmethyl)-2-piperazinyl]ethanol involves the reaction of 4-methylbenzyl chloride with 1-(1H-pyrazol-3-ylmethyl)piperazine in the presence of a base such as sodium hydride. The resulting intermediate is then treated with ethylene oxide to yield the final product.

Scientific Research Applications

2-[1-(4-methylbenzyl)-4-(1H-pyrazol-3-ylmethyl)-2-piperazinyl]ethanol has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit potent activity against various biological targets, including G protein-coupled receptors and ion channels. As such, it has been used as a tool compound to investigate the mechanisms of action of these targets.

properties

IUPAC Name

2-[1-[(4-methylphenyl)methyl]-4-(1H-pyrazol-5-ylmethyl)piperazin-2-yl]ethanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H26N4O/c1-15-2-4-16(5-3-15)12-22-10-9-21(14-18(22)7-11-23)13-17-6-8-19-20-17/h2-6,8,18,23H,7,9-14H2,1H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BMAGPPLQGPXMIZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CN2CCN(CC2CCO)CC3=CC=NN3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H26N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

314.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.